N-(2-methoxyphenyl)-5-oxo-3-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-(2-methoxyphenyl)-5-oxo-3-phenyl-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C20H15N3O3S/c1-26-17-10-6-5-9-15(17)22-18(24)14-11-21-20-23(19(14)25)16(12-27-20)13-7-3-2-4-8-13/h2-12H,1H3,(H,22,24)
• InChI Key: HTFWTNXFYAJJKC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CN=C3N(C2=O)C(=CS3)C4=CC=CC=C4
• Molecular Formula: C20H15N3O3S
• Molecular Weight: 377.4 g/mol

Description

“N-(2-methoxyphenyl)-5-oxo-3-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide” is a research compound. It belongs to the class of thiazolopyrimidines, which are heterocyclic analogs of purine bases. Thiazolopyrimidines are known to exhibit a broad spectrum of pharmacological activity.

Synthesis Analysis

The synthesis of thiazolopyrimidines involves multicomponent reactions. A modern synthetic approach to thiazolopyrimidine derivatives is based on multicomponent sonochemical reactions in accordance with the “green chemistry” principles such as environmental safety, atom economy, and efficiency. The reactions were carried out with equimolar amounts of the reactants in isopropyl alcohol at 20°C under ultrasonic irradiation.

Molecular Structure Analysis

Thiazolopyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Chemical Reactions Analysis

The reaction mechanism involved nucleophilic attack of the sulfur atom on the electrophilic cationic center with the formation of intermediate product, which underwent [3,3]-Claisen rearrangement.

Physical And Chemical Properties Analysis

Thiazolopyrimidines possess an active methylene group (C 2 H 2) which is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents.

Scientific Research Applications

Anticancer Activity

Thiazolo[3,2-a]pyrimidine derivatives have shown promise in anticancer research due to their ability to inhibit cell proliferation. The compound AKOS000455291, with its thiazolopyrimidine core, has been studied for its potential to act against various cancer cell lines. .

Antibacterial Properties

Research indicates that thiazolopyrimidine compounds exhibit significant antibacterial activity. .

Anti-inflammatory and Antinociceptive Effects

The anti-inflammatory and antinociceptive properties of thiazolopyrimidine derivatives make them interesting for the development of new pain management therapies. .

Enzyme Inhibition

AKOS000455291 may serve as an enzyme inhibitor, targeting specific enzymes like acetylcholinesterase and Mycobacterium tuberculosis O-acetylserine sulfhydrylase. .

Neurological Disorders

Thiazolopyrimidine derivatives have been investigated for their potential role in treating neurological disorders. .

Antiviral and Antimalarial Applications

The compound’s structure has been linked to antiviral and antimalarial activities. .

Mechanism of Action

The mechanism of action of thiazolopyrimidines is attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators. Literature studies reveal that a large number of pyrimidines exhibit potent anti-inflammatory effects.

Future Directions

Thiazolopyrimidines, especially 2-substituted ones, are promising scaffolds for the design of new medicines, including anticancer drugs. The thiazolopyrimidine moiety can be readily modified by introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and biological target. Future research could focus on the synthesis of novel thiazolopyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.